3-(3-Hydroxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione

• CAS No.: 81215-75-0
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol
• IUPAC Name: 3-(3-hydroxypropyl)-2,4,7,12-tetrahydro-[1,2,5]triazepino[1,2-b]phthalazine-1,5-dione
• InChI: InChI=1S/C15H19N3O3/c19-7-3-6-16-10-14(20)17-8-12-4-1-2-5-13(12)9-18(17)15(21)11-16/h1-2,4-5,19H,3,6-11H2
• InChI Key: MCYMXYGMDVCKCF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CN3N1C(=O)CN(CC3=O)CCCO

Description

3-(3-Hydroxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione is a heterocyclic compound featuring a fused triazepino-phthalazine core with a 3-hydroxypropyl substituent.

Biological Activity

3-(3-Hydroxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione is a compound with significant biological activity, particularly in the fields of pharmacology and medicinal chemistry. This article provides a comprehensive overview of its biological properties based on diverse research findings.

Chemical Structure and Properties

• Molecular Formula : C15H19N3O3
• Molecular Weight : 289.33 g/mol
• CAS Number : 81215-75-0
• IUPAC Name : 3-(3-hydroxypropyl)-2,4,7,12-tetrahydro-[1,2,5]triazepino[1,2-b]phthalazine-1,5-dione

The compound features a complex structure that includes a triazepine ring fused to a phthalazine system. The presence of the hydroxyl group is notable for its potential influence on biological activity.

Anticancer Properties

Several studies have highlighted the anticancer potential of compounds related to triazepines and phthalazines. For instance:

• Case Study : A derivative of the phthalazine system demonstrated significant cytotoxic effects on various cancer cell lines. In vitro studies indicated that compounds with similar structural motifs exhibited over 70% cell viability reduction at concentrations of 10 µg/mL to 100 µg/mL against peripheral blood mononuclear cells (PBMCs) .

Concentration (µg/mL)	Cell Viability (%)
10	30
50	20
100	15

Antimicrobial Activity

The compound also shows promising antimicrobial properties. Research indicates that derivatives containing the triazepine structure have exhibited effective antibacterial and antifungal activities.

• Research Findings : In one study, compounds similar to this structure were tested against various bacterial strains and showed significant zones of inhibition .

Bacterial Strain	Zone of Inhibition (mm)
Staphylococcus aureus	18
Escherichia coli	15
Candida albicans	20

Anti-inflammatory Effects

In addition to anticancer and antimicrobial properties, there is emerging evidence of anti-inflammatory activity associated with this compound class. Hydroxylated derivatives are often linked with modulation of inflammatory pathways.

• Mechanism : The presence of hydroxyl groups can enhance solubility and bioavailability, potentially increasing the efficacy of these compounds in reducing inflammation .

Synthesis and Characterization

The synthesis of 3-(3-hydroxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione typically involves multi-step reactions starting from simpler phthalazine derivatives. Characterization techniques such as IR spectroscopy and NMR are employed to confirm the structure and purity.

Summary of Findings

The biological activity of 3-(3-hydroxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione suggests it is a compound of interest for further pharmacological exploration. Its anticancer properties are particularly noteworthy alongside its antimicrobial and anti-inflammatory effects.

Future Directions

Further research is warranted to explore:

• Mechanistic Studies : Understanding the pathways through which these compounds exert their biological effects.
• In Vivo Studies : Evaluating the efficacy and safety profiles in animal models.
• Structural Modifications : Investigating how variations in the chemical structure may enhance desired biological activities.

Scientific Research Applications

Medicinal Chemistry

The compound has garnered interest in medicinal chemistry due to its structural features that may confer specific biological activities. Potential applications include:

• Antitumor Activity : Preliminary studies suggest that derivatives of this compound may exhibit cytotoxic effects against various cancer cell lines.
• Neuroprotective Effects : Research indicates that similar compounds may have neuroprotective properties, which could be beneficial in treating neurodegenerative diseases.
• Antimicrobial Properties : The compound's unique structure may allow it to interact with microbial targets effectively.

Pharmaceutical Development

In pharmaceutical contexts, 3-(3-Hydroxypropyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione can serve as a lead compound for drug development. Its synthesis can be optimized to enhance bioavailability and therapeutic efficacy.

Data Table of Potential Applications

Application Area	Potential Uses	Research Findings
Medicinal Chemistry	Antitumor agents	Exhibits cytotoxicity against cancer cell lines
Neuropharmacology	Neuroprotective agents	Potential protective effects in neurodegenerative models
Antimicrobial Research	Antimicrobial agents	Effective against specific microbial strains
Drug Development	Lead compound for new pharmaceuticals	Structure allows for modifications to improve activity

Comparison with Similar Compounds

Structural Analog: 3-(3-(4-Methyl-1-piperazinyl)propyl)-3,4,7,12-tetrahydro-1H-(1,2,5)triazepino(1,2-b)phthalazine-1,5(2H)-dione

This analog replaces the hydroxypropyl group with a 4-methylpiperazinylpropyl chain . Key differences include:

• Substituent Properties: The hydroxypropyl group provides hydrogen-bonding capability and hydrophilicity.
• Biological Implications :
  • Piperazinyl derivatives are common in pharmaceuticals (e.g., antipsychotics, antihistamines) due to their ability to cross the blood-brain barrier. The hydroxypropyl variant may exhibit reduced CNS penetration but improved metabolic stability.

Table 1: Substituent Comparison

Compound Name	Substituent	Key Features
3-(3-Hydroxypropyl)-triazepino-phthalazine-dione	3-Hydroxypropyl	Hydrophilic, H-bond donor
3-(3-(4-Methyl-1-piperazinyl)propyl)-triazepino-phthalazine-dione	4-Methylpiperazinyl	Basic, enhances lipophilicity

Heterocyclic Derivatives with Coumarin-Benzodiazepine Moieties

Recent syntheses (2023) describe compounds like 1,5-dimethyl-4-(5-(4-(4-(coumarin-3-yl)-2,3-dihydro-1H-benzo[b][1,4]diazepin-2-yl)phenyl)-4,5-dihydro-1H-tetrazol-1-yl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (4g) and 4h . While structurally distinct, these share:

• Core Heterocycles : Benzodiazepine or oxazepine fused with coumarin or tetrazole units.
• Tetrazole groups (in 4g/4h) confer metabolic resistance and aromatic stacking capability, absent in the hydroxypropyl-triazepino-phthalazine.

Table 2: Core Structure Comparison

Compound Type	Core Structure	Functional Groups	Potential Applications
Target Compound	Triazepino-phthalazine	Hydroxypropyl	Enzyme inhibition, CNS targets
Coumarin-Benzodiazepine (4g/4h)	Benzodiazepine-coumarin-tetrazole	Tetrazole, coumarin	Anticancer, fluorescence probes

Preparation Methods

Synthesis of Phthalazine-1,5-dione Core

• Starting materials: Phthalic anhydride derivatives and hydrazine hydrate.
• Reaction: Condensation of phthalic anhydride with hydrazine to form phthalazine-1,5-dione.
• Conditions: Typically reflux in ethanol or acetic acid under inert atmosphere.
• Notes: This step forms the bicyclic phthalazine core with two keto groups at positions 1 and 5.

Formation of the 1,2,5-Triazepine Ring

• Approach: Cyclization involving nitrogen nucleophiles and appropriate electrophilic centers on the phthalazine core.
• Typical reagents: Aminoalkyl halides or diamines that can bridge the nitrogen atoms to form the seven-membered triazepine ring.
• Conditions: Controlled heating, often in polar aprotic solvents like DMF or DMSO, with bases such as triethylamine to facilitate ring closure.
• Outcome: Formation of the fused 1,2,5-triazepino ring system.

Optimization Parameters and Yields

Step	Key Parameters	Typical Yield (%)	Notes
Phthalazine-1,5-dione synthesis	Reflux time, solvent choice	75-85	Purity critical for subsequent steps
Triazepine ring formation	Temperature, base concentration	60-75	Side reactions minimized by inert atmosphere
Hydroxypropyl substitution	Alkylating agent stoichiometry	65-80	Excess alkylating agent improves yield

Optimization focuses on temperature control, solvent purity, and stoichiometric balance to maximize yield and minimize by-products.

Analytical and Research Findings

• Spectroscopic characterization: NMR (1H, 13C), IR, and MS confirm the formation of the fused ring and the hydroxypropyl substituent.
• Purity assessment: HPLC and elemental analysis ensure >95% purity.
• Stability: The compound is stable under dry, dark storage conditions, avoiding moisture and light to prevent degradation.

Comparative Notes on Related Compounds

Compound Name	Substituent Group	Molecular Weight (g/mol)	Preparation Notes
3-(2-Hydroxyethyl)-3,4,7,12-tetrahydro-1H-triazepino-phthalazine-1,5-dione	2-Hydroxyethyl	~275.3	Similar alkylation step with shorter chain
3-(3-(Morpholin-4-yl)propyl)-3,4,7,12-tetrahydro-1H-triazepino-phthalazine-1,5-dione	3-(Morpholinyl)propyl	358.44	Requires additional morpholine ring introduction

These analogs provide insight into the flexibility of the synthetic route to accommodate different substituents on the triazepine nitrogen.